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Compound of Interest

Compound Name:
Hexadecyltrimethylammonium

Hexafluorophosphate

Cat. No.: B012089 Get Quote

This document provides a comprehensive overview of the material safety data for

Hexadecyltrimethylammonium Hexafluorophosphate, tailored for researchers, scientists,

and professionals in drug development. It consolidates critical safety information, physical and

chemical properties, and procedural guidelines for safe handling, storage, and emergency

response.

Chemical Identification
Identifier Value

Chemical Name
Hexadecyltrimethylammonium

Hexafluorophosphate

Synonyms
Cetyltrimethylammonium

Hexafluorophosphate[1][2]

CAS Number 101079-29-2[1][3]

Molecular Formula C₁₉H₄₂F₆NP[1][4][5]

Molecular Weight 429.52 g/mol [3][5]

IUPAC Name
hexadecyl(trimethyl)azanium;hexafluorophosph

ate[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b012089?utm_src=pdf-interest
https://www.benchchem.com/product/b012089?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/H0733_EU_6N.pdf
https://amp.chemicalbook.com/ProductChemicalPropertiesCB6315269_EN.htm
https://www.tcichemicals.com/BE/en/sds/H0733_EU_6N.pdf
https://labproinc.com/products/hexadecyltrimethylammonium-hexafluorophosphate-25g-h0733-25g
https://www.tcichemicals.com/BE/en/sds/H0733_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Hexadecyltrimethylammonium-Hexafluorophosphate
https://cymitquimica.com/products/3B-H0733/hexadecyltrimethylammonium-hexafluorophosphate/
https://labproinc.com/products/hexadecyltrimethylammonium-hexafluorophosphate-25g-h0733-25g
https://cymitquimica.com/products/3B-H0733/hexadecyltrimethylammonium-hexafluorophosphate/
https://pubchem.ncbi.nlm.nih.gov/compound/Hexadecyltrimethylammonium-Hexafluorophosphate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification
This substance is classified as hazardous. The primary hazards are skin and eye irritation.[1][4]

GHS Classification:

Skin Irritation (Category 2)[1][4]

Serious Eye Irritation (Category 2)[1][4]

Signal Word: Warning[1][4]

Pictogram:

GHS07 (Exclamation Mark)

Hazard Statements:

H315: Causes skin irritation.[1][4]

H319: Causes serious eye irritation.[1][4]

Precautionary Statements:

P264: Wash hands and face thoroughly after handling.[1][4]

P280: Wear protective gloves, eye protection.[1][4]

P302+P352: IF ON SKIN: Wash with plenty of water.[1][4]

P332+P313: If skin irritation occurs: Get medical advice or attention.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][4]

P337+P313: If eye irritation persists: Get medical advice or attention.[1]

P362+P364: Take off contaminated clothing and wash it before reuse.[1][4]
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Physical and Chemical Properties
Property Value

Physical State Solid, Powder to Crystal[1][3][5]

Color White to Almost White[1][3][5]

Melting Point 185 °C[1][2][3]

Purity >98.0%[1][3][5]

Odor No data available[1]

Solubility Almost transparent in hot Methanol.[2]

Boiling Point No data available[1]

Flash Point No data available[1]

Experimental Protocols: Emergency and Handling
Procedures
While specific research protocols are application-dependent, the following safety and

emergency procedures are critical when working with this compound.

First-Aid Measures Protocol:

Inhalation: Remove the victim to fresh air. If the individual feels unwell, seek medical advice.

[1]

Skin Contact: Immediately wash the affected area with plenty of water. If skin irritation

develops, seek medical attention. Contaminated clothing must be removed and washed

before reuse.[1]

Eye Contact: Rinse eyes cautiously with water for several minutes. If contact lenses are

present, remove them if it is easy to do so and continue rinsing. If eye irritation persists, it is

necessary to get medical advice.[1]

Ingestion: Rinse the mouth. If the person feels unwell, seek medical advice.[1]
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First-Aider Protection: Rescuers should wear appropriate personal protective equipment,

such as rubber gloves and safety goggles.[1]

Exposure Occurs Type of Exposure?

Move to Fresh Air Inhalation 

Wash with Plenty of Water Skin Contact 

Rinse Eyes Cautiously
(15 mins)

 Eye Contact 

Rinse Mouth
 Ingestion 

Assess Condition

Get Medical Advice/
Attention

 Symptoms Persist/
Irritation Occurs 

Monitor for Symptoms
 No Immediate Symptoms 

End Protocol

Click to download full resolution via product page

Caption: First-Aid Protocol for Exposure Incidents.

Accidental Release Measures (Spill Cleanup Protocol):

Personal Precautions: Use appropriate personal protective equipment (PPE). Keep

unnecessary personnel away from the spill area. Ensure adequate ventilation.

Environmental Precautions: Prevent the product from entering drains or waterways.

Containment and Cleanup:

Absorb the spilled material with an inert absorbent material (e.g., dry sand, earth, or

sawdust).

For larger spills, create a bund to contain the material.

Collect the adhered or collected material and place it in a suitable container for disposal,

following all relevant laws and regulations.[6]

Handling and Storage Protocol:
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Handling: Handle the chemical in a well-ventilated area.[1] Wear appropriate protective

equipment to avoid contact with skin, eyes, and clothing. Wash hands and face thoroughly

after handling.[1] Avoid generating dust or aerosols.[1]

Storage: Keep the container tightly closed.[1] Store in a cool, dark, and dry place.[1][2] The

recommended storage temperature is between 2-8°C.[2] Store away from incompatible

materials, such as oxidizing agents.[1]
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Spill Detected

Assess Situation
(Size, Location)

Evacuate Non-Essential
Personnel

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Contain Spill with
Inert Material

Collect Material into
Sealed Container

Decontaminate Spill Area

Dispose of Waste per
Regulations

Report Incident
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Required Personal Protective Equipment

Situational / Enhanced PPE

Protective Gloves Safety Glasses Protective Clothing

Face ShieldDust Respirator

Handling Hexadecyltrimethylammonium
Hexafluorophosphate

Risk of Dust/
Aerosol Generation? Risk of Splash?

Yes Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Hexadecyltrimethylammonium Hexafluorophosphate: A
Technical Safety and Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012089#hexadecyltrimethylammonium-
hexafluorophosphate-material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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